Cas no 2171469-43-3 (3-(2,4-dimethylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2,4-dimethylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171469-43-3
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6023106
• PubChem ID: 165813491
• Update Time: 2025-08-05

3-(2,4-dimethylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171469-43-3
• 3-[(2,4-dimethylpyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1479972

• Inchi： 1S/C26H25N3O5/c1-15-11-12-27-16(2)24(15)29-25(32)22(13-23(30)31)28-26(33)34-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-12,21-22H,13-14H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： SBLGIWGHXFGHLM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C(C)=NC=CC=1C)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 3-(2,4-dimethylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Overview of 3-(2,4-dimethylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171469-43-3)

The compound 3-(2,4-dimethylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171469-43-3) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a 2,4-dimethylpyridin-3-yl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. This article delves into its chemical properties, synthesis pathways, and potential applications, while addressing trending topics such as drug discovery, peptide-based therapeutics, and green chemistry.

One of the most intriguing aspects of 3-(2,4-dimethylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is its role in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. Researchers are increasingly exploring this compound for its potential in creating targeted drug delivery systems, a hot topic in modern pharmacology. With the rise of personalized medicine, the demand for such precision-engineered molecules is growing exponentially.

From a structural perspective, the presence of the 2,4-dimethylpyridin-3-yl moiety enhances the compound's solubility and bioavailability, critical factors in drug formulation. Recent studies have highlighted its utility in designing enzyme inhibitors, particularly those targeting metabolic pathways. This aligns with current trends in metabolic disease research, where small-molecule modulators are in high demand. The compound's carbamoyl and propanoic acid functionalities further contribute to its versatility, enabling diverse chemical modifications.

The synthesis of 3-(2,4-dimethylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid typically involves multi-step organic reactions, including amide coupling and Fmoc protection. Innovations in catalytic methods and sustainable chemistry have optimized its production, reducing waste and improving yields. This resonates with the global push toward green chemistry, a frequently searched topic among researchers and environmental advocates alike.

In addition to its pharmaceutical applications, this compound has garnered attention in material science. Its ability to form stable conjugates with other organic molecules makes it a candidate for developing functionalized polymers and biocompatible coatings. These applications are particularly relevant in the context of biomedical engineering and nanotechnology, fields that dominate current scientific discourse.

Quality control and analytical characterization of 3-(2,4-dimethylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid are paramount. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and consistency. These methods are frequently discussed in online forums and academic circles, reflecting their importance in chemical analysis.

Looking ahead, the potential of 3-(2,4-dimethylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in bioconjugation and prodrug development is immense. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing therapeutic innovations. Its combination of structural complexity and functional adaptability ensures its relevance in cutting-edge research for years to come.